1-[4-Nitro-5-(4-nitrophenylsulfanyl)-2-thienyl]ethanone

• Molecular Formula: C12H8N2O5S2
• Molecular Weight: 324.3 g/mol
• IUPAC Name: 1-[4-nitro-5-(4-nitrophenyl)sulfanylthiophen-2-yl]ethanone
• InChI: InChI=1S/C12H8N2O5S2/c1-7(15)11-6-10(14(18)19)12(21-11)20-9-4-2-8(3-5-9)13(16)17/h2-6H,1H3
• InChI Key: KJTWVWWEPNTKPK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(S1)SC2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Description

1-[4-Nitro-5-(4-nitrophenylsulfanyl)-2-thienyl]ethanone is a useful research compound. Its molecular formula is C12H8N2O5S2 and its molecular weight is 324.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Anhydrous N,N-dimethylformide (5 mL) was degassed with nitrogen for 30 minutes then sodium hydride (60% dispersion in mineral oil, 0.11 g, 2.75 mmol) was added. 4-Nitrobenzenethiol (0.38 g, 2.43 mmol) was added in portions at ambient temperature and the resulting mixture was stirred at ambient temperature under nitrogen for 20 minutes. Then 1-(5-chloro-4-nitro-2-thienyl)ethanone (0.5 g, 2.43 mmol) was added and the reaction mixture was stirred at ambient temperature overnight under nitrogen. The reaction mixture was diluted with water (40 mL) and stirred for 30 minutes. The precipitated solid was collected by filtration and washed with water (2×4 mL). The crude solid was recrystallised from acetonitrile (12 mL) to afford the title compound as a brown solid (0.302 g, 38% yield). 1H NMR (300 MHz, CDCl3) δ: 8.38 (2H, d, J=8.85 Hz), 8.09 (1H, s), 7.89 (2H, d, J=8.85 Hz), 2.50 (3H, s).